Cas no 1417567-72-6 (Methyl 3,5-difluoro-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 3,5-difluoro-4-(trifluoromethyl)benzoate
• CAS No: 1417567-72-6
• MF: C₉H₅F₅O₂
• MW: 240.126820325851
• CID: 4699228
• Update Time: 2023-08-15

Methyl 3,5-difluoro-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-difluoro-4-(trifluoromethyl)benzoate

• Inchi： 1S/C9H5F5O2/c1-16-8(15)4-2-5(10)7(6(11)3-4)9(12,13)14/h2-3H,1H3
• InChI Key： GWVNQRONCYSVLD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Topological Polar Surface Area: 26.3